2-[1-(3-phenylpropyl)-4-(3-pyridinylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-(3-phenylpropyl)-4-(pyridin-3-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H29N3O/c25-15-10-21-18-23(17-20-8-4-11-22-16-20)13-14-24(21)12-5-9-19-6-2-1-3-7-19/h1-4,6-8,11,16,21,25H,5,9-10,12-15,17-18H2
• InChI Key: CHASQNIBHGTFIE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CC2=CN=CC=C2)CCO)CCCC3=CC=CC=C3
• Molecular Formula: C21H29N3O
• Molecular Weight: 339.5 g/mol

Description

The compound is a derivative of ethanol, with a piperazine ring and a phenylpropyl group attached. Piperazine rings are common in pharmaceutical compounds, and phenylpropyl groups are found in various organic compounds.

Molecular Structure Analysis

The compound contains a piperazine ring, which is a heterocyclic amine, and a phenylpropyl group, which is a common structure in organic chemistry. The pyridinylmethyl group attached to the piperazine ring is also a common structure in medicinal chemistry.

Chemical Reactions Analysis

Again, without specific studies or data on this compound, it’s challenging to provide a detailed analysis of its chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the presence of functional groups. These could include properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Piperazine derivatives are often used in medicinal chemistry due to their ability to bind to various biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being studied for potential medicinal uses, future research could involve further studies on its biological activity, toxicity, and pharmacokinetics.